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Compound of Interest

Compound Name: C8E5

CAS No.: 19327-40-3

Cat. No.: B101467

Get Quote

Pentaethylene glycol monooctyl ether, or C8E5, is a non-ionic surfactant widely used for its

emulsifying and detergent properties. Before we can devise a disposal strategy, we must first

understand its fundamental characteristics and associated hazards. While C8E5 itself is not

classified under the most severe hazard categories, its properties necessitate careful handling,

particularly in its concentrated form and in the context of waste streams.

Safety Data Sheets (SDS) for C8E5 and structurally similar glycol ethers consistently highlight

several key hazards.[1] A related compound, Pentaethylene glycol monobutyl ether, is listed as

harmful if swallowed, causing skin and serious eye irritation, and potentially causing respiratory

irritation.[1] This profile demands that C8E5 is never treated as a benign substance.
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Property Identifier

Chemical Name Pentaethylene glycol monooctyl ether

Synonyms C8E5, Octyl pentaethylene glycol ether

CAS Number 19327-40-3[2]

Molecular Formula CH₃(CH₂)₇(OCH₂CH₂)₅OH[2]

Description Non-ionic surfactant[2]

Primary Hazards

Causes skin irritation, Causes serious eye

irritation.[1][3][4] May be harmful if swallowed or

inhaled.[1][5]

The Regulatory Imperative: Why Drain Disposal Is
Not an Option
The disposal of all laboratory chemicals in the United States is governed by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][7]

This regulation establishes a "cradle-to-grave" framework, meaning the responsibility for

chemical waste lies with the generator—from its creation to its final, safe disposal.[6]

While some dilute, non-toxic aqueous solutions may be permissible for drain disposal under

strict local and institutional guidelines, surfactants like C8E5 present a specific challenge.[8]

Impact on Wastewater Treatment: Non-ionic surfactants can interfere with the biological

processes at municipal wastewater treatment plants, reducing their efficiency.[9]

Regulatory Prohibition: Guidelines from multiple environmental health and safety bodies

explicitly state that acids or bases containing surfactants should not be neutralized for drain

disposal, indicating that the presence of the surfactant itself makes the mixture unsuitable for

the sanitary sewer.[10]

Therefore, the foundational principle for C8E5 disposal is: Do not dispose of C8E5 or its

solutions down the drain. All C8E5 waste must be collected and managed as chemical waste.
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Pre-Disposal Safety: Personal Protective Equipment
(PPE)
Before handling C8E5 for any purpose, including disposal, the appropriate PPE must be worn

to mitigate the risks of exposure.

Task
Required Personal
Protective Equipment
(PPE)

Rationale

Handling Concentrated C8E5
Nitrile gloves, Chemical safety

goggles, Lab coat

Protects against skin contact

and serious eye irritation.[1][3]

Preparing Waste Containers
Nitrile gloves, Chemical safety

goggles, Lab coat

Prevents exposure from

splashes or residual

contamination.

Cleaning C8E5 Spills

Nitrile gloves, Chemical safety

goggles, Protective clothing,

Face shield (for larger spills)

Provides enhanced protection

against splashes and aerosol

generation during cleanup.[1]

Work should always be conducted in a well-ventilated area.[3][11]

Step-by-Step Disposal Protocol for C8E5 Waste
This protocol provides a systematic approach to ensure C8E5 waste is handled safely and in

compliance with regulations.

Step 1: Waste Characterization and Segregation
The first and most critical step is to characterize the waste stream. Is it pure, unused C8E5? A

dilute aqueous solution? Or is it mixed with other solvents, acids, or reagents?

Action: At the point of generation, dedicate a specific waste container solely for C8E5 waste.

Avoid mixing it with other waste streams (e.g., halogenated solvents, strong acids) unless

explicitly permitted by your institution's waste management plan. Incompatible materials,

such as strong oxidizing agents, must be kept separate to prevent hazardous reactions.[10]

[11]
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Step 2: Container Selection and Labeling
Proper containment and communication are paramount for safety.

Action: Select a chemically compatible container, typically a high-density polyethylene

(HDPE) or glass bottle with a secure, screw-top cap.[12] The container must be clearly and

accurately labeled. Per EPA and OSHA requirements, the label must include:[13][14]

The words "Hazardous Waste".

The full chemical name: "Pentaethylene Glycol Monooctyl Ether (C8E5) Waste".

A clear indication of the hazards (e.g., "Irritant"). This can be done with pictograms or text.

Step 3: Accumulation in a Satellite Accumulation Area
(SAA)
The EPA allows for the temporary storage of hazardous waste in designated areas at or near

the point of generation, known as Satellite Accumulation Areas (SAAs).[10][13][14]

Action: Keep the sealed and labeled C8E5 waste container in your designated laboratory

SAA. This area must be under the control of laboratory personnel. The container must

remain closed at all times except when adding waste.[10]

Step 4: Arranging for Final Disposal
Laboratory personnel are not responsible for the transport or final treatment of hazardous

waste. This must be handled by trained professionals.

Action: Once the waste container is full, or as per your institution's policy, contact your

Environmental Health & Safety (EHS) department or the designated chemical waste

coordinator. They will arrange for the pickup, consolidation, and transfer of the waste to a

licensed disposal facility. The most common final disposal method for this type of organic

waste is incineration.[15]

Diagrammatic Workflows
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To provide at-a-glance procedural clarity, the following diagrams illustrate the core decision-

making and response processes for C8E5 waste.

Generate C8E5 Waste

Is waste mixed with other
hazardous chemicals?

Aqueous solution or
pure C8E5

No

Consult EHS for
mixed waste profile

Yes

Collect in a dedicated,
compatible container

Label with 'Hazardous Waste',
contents, and hazards

Store sealed container
in Satellite Accumulation Area (SAA)

Arrange for pickup by
EHS or licensed vendor

Click to download full resolution via product page
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Caption: C8E5 Waste Disposal Decision Tree.

Small C8E5 Spill Occurs
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Caption: Small C8E5 Spill Response Workflow.

Emergency Procedures: Spills and Exposures
Accidents require a swift and correct response to minimize harm.

Spills: For small, manageable spills, follow the workflow outlined above. Evacuate personnel,

ensure adequate ventilation, and wear appropriate PPE.[1] Contain the spill with an inert

absorbent material like sand or vermiculite. Do not use combustible materials like paper

towels to absorb large quantities. Place the absorbed material into a sealed container and

label it as hazardous waste for disposal. Prevent any spilled material from entering drains or

waterways.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[1][5]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.[1][5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Call a poison control center or doctor immediately for treatment advice.[5][4]

By adhering to these technically sound and regulation-grounded procedures, you ensure the

safety of your personnel, the integrity of your facility, and the protection of our shared

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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